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Compound of Interest

Compound Name: Benzylideneacetone

Cat. No.: B049655

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling and
disposal of benzylideneacetone, a common compound in research and fragrance industries.
Adherence to these procedures is critical to minimize risks and ensure a safe laboratory
environment.

Personal Protective Equipment (PPE)

When handling benzylideneacetone, a thorough risk assessment should be conducted to
determine the appropriate level of personal protective equipment. The following table
summarizes the recommended PPE based on safety data sheets.
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Personal Protective

Body Part . Standard/Specification
Equipment
Safety glasses with side-
_ Approved under standards
shields or goggles. A face
Eyes/Face ) ] such as NIOSH (US) or EN
shield may be necessary if
_ 166 (EV).[1]
there is a splash hazard.
Chemical-resistant gloves
Ski (e.g., nitrile, neoprene). A lab Inspect gloves for integrity
in

coat or protective suit should

be worn.[2]

before use.[1][3]

Respiratory

For operations that may
generate dust or vapors, a
NIOSH/MSHA or European
Standard EN 149 approved

respirator is recommended.[4]

[2]

Use in well-ventilated areas.[1]

[2]

Hazard and Safety Data

Understanding the physical and chemical properties of benzylideneacetone is crucial for safe

handling and storage.

Property Value Source
Molecular Formula C10H100 [1]
Molecular Weight 146.19 g/mol [1]
Appearance Yellowish solid [5]
Melting Point 39-42 °C [6]
Boiling Point 260-262 °C [6]
Flash Point 123 °C (253.4 °F) - closed cup [6]
T Skin irritant, may cause an

allergic skin reaction.[7]
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Procedural Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of
benzylideneacetone, from preparation to disposal.
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Safe Handling Workflow for Benzylideneacetone
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Caption: Workflow for handling Benzylideneacetone.

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/product/b049655?utm_src=pdf-body-img
https://www.benchchem.com/product/b049655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational Plans

Handling and Storage:

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Provide appropriate exhaust ventilation at places where dust is formed.[1]

Store in a tightly closed container in a dry and well-ventilated place.[2]

The substance is light-sensitive.[8]

Spill Response:

Evacuate the area.
o Wear appropriate PPE, including respiratory protection.

o For solid spills, carefully sweep up the material to avoid generating dust and place it in a
suitable, closed container for disposal.[1][4]

e Do not let the product enter drains.[1]

» Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan

» Dispose of benzylideneacetone waste in accordance with all applicable federal, state, and
local environmental regulations.[7]

o Waste is classified as hazardous and should be disposed of in a designated hazardous
waste collection point.[8]

o Contaminated packaging should be treated as hazardous waste.[8]

» Do not mix with other waste. Leave chemicals in their original containers.
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This guide is intended to provide essential, immediate safety and logistical information. Always
refer to the specific Safety Data Sheet (SDS) for benzylideneacetone before use and consult
with your institution's environmental health and safety department for any questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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